Cas no 1903172-08-6 (3-(pyridin-2-yloxy)-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzamide)

• Product Name: 3-(pyridin-2-yloxy)-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzamide
• CAS No: 1903172-08-6
• MF: C₂₂H₁₇N₃O₂S
• MW: 387.454283475876
• CID: 5990000
• PubChem ID: 92121214
• Update Time: 2025-06-08

3-(pyridin-2-yloxy)-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-2-yloxy)-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzamide
• AKOS025382660
• 3-(pyridin-2-yloxy)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}benzamide
• 1903172-08-6
• F6515-0826
• 3-pyridin-2-yloxy-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]benzamide
• 3-(pyridin-2-yloxy)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)benzamide

• Inchi： 1S/C22H17N3O2S/c26-22(17-5-3-6-18(14-17)27-21-8-1-2-10-24-21)25-15-16-9-11-23-19(13-16)20-7-4-12-28-20/h1-14H,15H2,(H,25,26)
• InChI Key： YCGBEWGCNWRTKW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C=CN=1)CNC(C1C=CC=C(C=1)OC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 387.10414797g/mol
• Monoisotopic Mass: 387.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 92.4Ų

Additional information on 3-(pyridin-2-yloxy)-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzamide

Introduction to 3-(pyridin-2-yloxy)-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzamide (CAS No. 1903172-08-6)

3-(pyridin-2-yloxy)-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its intricate molecular architecture and potential biological activities. This compound, identified by the chemical identifier CAS No. 1903172-08-6, belongs to a class of molecules that exhibit promising properties for further development in drug discovery and therapeutic applications. The presence of multiple heterocyclic rings, including pyridine, thiophene, and benzamide moieties, suggests a high degree of structural complexity that may contribute to unique pharmacological interactions.

The molecular structure of 3-(pyridin-2-yloxy)-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzamide is characterized by its extensive pi-system, which is formed by the conjugation of the pyridine and thiophene rings. This conjugated system is known to enhance the compound's ability to interact with biological targets, particularly proteins and enzymes involved in critical cellular pathways. The benzamide group at the nitrogen position further extends the potential for hydrogen bonding interactions, which are essential for binding affinity and specificity in drug design.

In recent years, there has been a growing interest in designing molecules that combine multiple pharmacophoric elements to achieve enhanced therapeutic efficacy. The compound 3-(pyridin-2-yloxy)-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzamide exemplifies this trend by integrating several key structural features that are known to modulate biological function. For instance, the pyridine ring is a common motif in many drugs due to its ability to form hydrogen bonds and coordinate with metal ions, while the thiophene ring contributes to lipophilicity and improved cell membrane penetration.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of pyridine and thiophene moieties has been shown to interact with receptors and ion channels in the brain, making it a viable candidate for drugs targeting conditions such as epilepsy, depression, and neurodegenerative diseases. Preliminary studies have suggested that derivatives of this class of compounds may exhibit potent effects on neurotransmitter systems without causing significant side effects.

Furthermore, the benzamide group in 3-(pyridin-2-yloxy)-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzamide has been implicated in various biological processes, including inflammation and pain signaling. By modulating these pathways, the compound may offer therapeutic benefits in conditions where inflammation plays a central role. The presence of two distinct heterocyclic rings also suggests that this molecule could exhibit dual-targeting capabilities, allowing it to interact with multiple disease-related pathways simultaneously.

The synthesis of 3-(pyridin-2-yloxy)-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzamide presents a challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds between the pyridine, thiophene, and benzamide units. These methods not only improve efficiency but also allow for greater flexibility in modifying the structure for optimization purposes.

In terms of pharmacokinetic properties, 3-(pyridin-2-yloxy)-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzamide exhibits characteristics that are favorable for drug development. The molecule's moderate lipophilicity ensures good solubility and bioavailability, while its stability under physiological conditions enhances its suitability for therapeutic use. Additionally, computational modeling studies have predicted that this compound may have favorable metabolic profiles, reducing the likelihood of rapid degradation by enzymatic processes.

The potential applications of 3-(pyridin-2-yloxy)-N-{2-(thiophen-2-yll)pyridin 4 ylmethyl } benzamide extend beyond neurological disorders. Research has indicated that this class of molecules may also have utility in oncology due to their ability to interfere with cancer cell proliferation and survival pathways. The intricate interplay between the different structural components allows for selective targeting of cancer-specific enzymes and receptors, which could lead to more effective treatments with fewer off-target effects.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. The compound 3-(pyridin ilyl o x y ) - N - { 2 - ( thi o ph e n - 1 - y l ) p y r id i n - 4 - y l m e t h y l } b e n z a m i d e ( C A S N o . 1 9 0 3 1 7 2 - 0 8 - 6 ) represents a prime example of how structural complexity can be leveraged to develop innovative solutions for complex diseases. Its multifaceted pharmacological profile makes it an attractive candidate for further investigation in both preclinical and clinical settings.

In conclusion,3( py rid i n - 1 - y l o x y ) - N { ( t h i o ph e n - 1 - y l ) p y r id i n -4 - y l m e t h y l } b e n z a m i d e ( C A S N o .1 9 0 3172086) is a structurally sophisticated compound with significant potential in pharmaceutical applications. Its unique combination of heterocyclic rings and functional groups positions it as a promising candidate for treating various diseases, particularly those involving neurological dysfunction or cancer progression. With ongoing research efforts aimed at optimizing its pharmacological properties,this molecule holds great promise as a future therapeutic agent.